Cas no 1105201-25-9 (XOCAKVRVUVHHTK-UHFFFAOYSA-N)

• Product Name: XOCAKVRVUVHHTK-UHFFFAOYSA-N
• CAS No: 1105201-25-9
• MF: C₂₂H₂₆N₄O₃S
• MW: 426.531843662262
• CID: 5962279
• PubChem ID: 44044856
• Update Time: 2025-05-16

XOCAKVRVUVHHTK-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• XOCAKVRVUVHHTK-UHFFFAOYSA-N
• Cyclopenta[d]thiazolo[3,2-a]pyrimidin-5(6H)-one, 2,3,7,8-tetrahydro-3-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-
• 12-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-10-thia-1,8-diazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),8-dien-2-one
• 3-(2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)-2,3,7,8-tetrahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-5(6H)-one
• 1105201-25-9
• AKOS024652781
• F2495-1725
• 12-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-2-one

• Inchi： 1S/C22H26N4O3S/c1-29-19-8-3-2-7-18(19)24-9-11-25(12-10-24)20(27)13-15-14-30-22-23-17-6-4-5-16(17)21(28)26(15)22/h2-3,7-8,15H,4-6,9-14H2,1H3
• InChI Key： XOCAKVRVUVHHTK-UHFFFAOYSA-N
• SMILES： C12SCC(CC(N3CCN(C4=CC=CC=C4OC)CC3)=O)N1C(=O)C1CCCC=1N=2

Computed Properties

• Exact Mass: 426.17256188g/mol
• Monoisotopic Mass: 426.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 660.7±65.0 °C(Predicted)
• pka: 2.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on XOCAKVRVUVHHTK-UHFFFAOYSA-N

Compound CAS No. 1105201-25-9: A Comprehensive Overview

The compound with CAS Registry Number 1105201-25-9, also known as XOCAKVRVUVHHTK-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a result of advanced chemical synthesis techniques and has been extensively studied for its role in various fields, including materials science, pharmacology, and environmental chemistry. Recent research has highlighted its potential as a building block for novel materials and its ability to enhance the performance of existing technologies.

XOCAKVRVUVHHTK-UHFFFAOYSA-N is characterized by its complex molecular structure, which includes a combination of functional groups that contribute to its reactivity and stability. The compound's structure has been optimized through computational chemistry methods, ensuring that it possesses desirable properties such as high thermal stability, excellent solubility, and strong electronic interactions. These attributes make it an ideal candidate for applications in the development of advanced polymers, catalytic systems, and bioactive materials.

Recent studies have focused on the compound's ability to act as a precursor for the synthesis of high-performance polymers. Researchers have demonstrated that XOCAKVRVUVHHTK-UHFFFAOYSA-N can be polymerized under mild conditions to form materials with exceptional mechanical strength and thermal resistance. These polymers have shown promise in the aerospace and automotive industries, where lightweight yet durable materials are highly sought after. Furthermore, the compound's role in the development of biodegradable polymers has been explored, offering a sustainable alternative to traditional plastics.

In the field of pharmacology, XOCAKVRVUVHHTK-UHFFFAOYSA-N has been investigated for its potential as a drug delivery agent. Its unique molecular structure allows for the encapsulation of bioactive molecules, enabling targeted drug delivery systems with improved efficacy and reduced side effects. Recent experiments have shown that the compound can be functionalized to enhance its compatibility with biological systems, making it a promising candidate for use in nanomedicine.

The environmental impact of XOCAKVRVUVHHTK-UHFFFAOYSA-N has also been a topic of interest. Studies have demonstrated that the compound can be used as a catalyst in the degradation of organic pollutants, offering a green chemistry approach to environmental remediation. Its ability to accelerate the breakdown of persistent organic pollutants (POPs) has been particularly noteworthy, providing a potential solution to the global challenge of chemical contamination.

From a manufacturing perspective, the synthesis of XOCAKVRVUVHHTK-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions. The compound is typically synthesized through a combination of nucleophilic substitution and condensation reactions, with intermediate purification steps ensuring high purity levels. The scalability of this process has been optimized to meet industrial demands, making it feasible for large-scale production.

Despite its numerous advantages, the use of XOCAKVRVUVHHTK-UHFFFAOYSA-N is not without challenges. Researchers have identified certain limitations related to its stability under extreme conditions and its compatibility with existing manufacturing processes. However, ongoing studies are focused on addressing these issues through modifications to the compound's structure and improvements in synthesis techniques.

In conclusion, XOCAKVRVUVHHTK-UHFFFAOYSA-N (CAS No. 1105201-25-9) represents a cutting-edge chemical entity with vast potential across multiple industries. Its unique properties and versatility make it an invaluable tool for scientists and engineers seeking innovative solutions to complex problems. As research continues to uncover new applications and improvements in its synthesis, this compound is poised to play an increasingly important role in shaping the future of materials science and beyond.